
Application Notes and Protocols for Beryllium-
Copper Alloys in Aerospace

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Beryllium

Cat. No.: B148099 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the development and utilization

of beryllium-copper (Be-Cu) alloys for aerospace applications. The content includes detailed

data on key alloys, experimental protocols for material characterization, and visualizations of

critical processes and relationships.

Introduction to Beryllium-Copper Alloys in
Aerospace
Beryllium-copper alloys are a class of high-performance materials widely used in the

aerospace industry due to their unique combination of properties.[1][2][3] These alloys offer

exceptional mechanical strength, high electrical and thermal conductivity, excellent corrosion

resistance, and non-magnetic properties, making them suitable for a wide range of demanding

applications.[1][2][3][4]

There are two primary classes of beryllium-copper alloys used in aerospace:

High-Strength Alloys: These alloys, such as C17200, contain a higher percentage of

beryllium (1.8-2.0%) and are known for their remarkable tensile strength, which can be

significantly enhanced through heat treatment.[1][5]

High-Conductivity Alloys: Alloys like C17510 have a lower beryllium content (0.2-0.6%) and

a higher concentration of nickel and cobalt, resulting in superior electrical and thermal

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b148099?utm_src=pdf-interest
https://www.benchchem.com/product/b148099?utm_src=pdf-body
https://www.benchchem.com/product/b148099?utm_src=pdf-body
https://www.benchchem.com/product/b148099?utm_src=pdf-body
https://www.shlionmetal.com/copper/beryllium-copper/c17510-and-c17200-copper-alloys/
https://www.totalmateria.com/en-us/articles/high-strength-copper-beryllium-alloys/
https://industrialphysics.com/standards/astm-e18/
https://www.shlionmetal.com/copper/beryllium-copper/c17510-and-c17200-copper-alloys/
https://www.totalmateria.com/en-us/articles/high-strength-copper-beryllium-alloys/
https://industrialphysics.com/standards/astm-e18/
https://domadia.net/how-to-heat-treat-beryllium-copper-a-step-by-step-guide/
https://www.benchchem.com/product/b148099?utm_src=pdf-body
https://www.benchchem.com/product/b148099?utm_src=pdf-body
https://www.shlionmetal.com/copper/beryllium-copper/c17510-and-c17200-copper-alloys/
https://www.researchgate.net/publication/329395598_Microstructure_Mechanical_Properties_and_Aging_Behaviour_of_Nanocrystalline_Copper_-_Beryllium_alloy
https://www.benchchem.com/product/b148099?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b148099?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


conductivity with moderate strength.

The versatility of these alloys allows for their use in critical components, including aircraft

landing gear bushings, electrical connectors, springs, and various instrumentation.[6][7]

Quantitative Data Presentation
The following tables summarize the key mechanical, physical, and chemical properties of two

representative beryllium-copper alloys used in aerospace: C17200 (high-strength) and

C17510 (high-conductivity).

Table 1: Chemical Composition of Aerospace Beryllium-Copper Alloys

Element C17200 (wt%) C17510 (wt%)

Beryllium (Be) 1.80 - 2.00 0.20 - 0.60

Cobalt (Co) + Nickel (Ni) 0.20 min 1.40 - 2.20 (Ni)

Cobalt (Co) + Nickel (Ni) + Iron

(Fe)
0.60 max -

Aluminum (Al) 0.20 max 0.20 max

Silicon (Si) 0.20 max 0.20 max

Copper (Cu) Balance Balance

Source: Lion Metal

Table 2: Mechanical Properties of Aerospace Beryllium-Copper Alloys (Heat Treated)
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Property C17200 C17510

Tensile Strength (MPa) 1140 - 1310 655 - 795

Yield Strength (MPa) 965 - 1140 520 - 725

Elongation (%) 3 - 10 10 - 20

Hardness (Rockwell) 37-45 HRC 90 - 100 HRB

Elastic Modulus (GPa) 131 131

Source: Lion Metal

Table 3: Physical Properties of Aerospace Beryllium-Copper Alloys

Property C17200 C17510

Density (g/cm³) 8.25 8.83

Electrical Conductivity (%

IACS)
22 - 28 45 - 65

Thermal Conductivity (W/m·K) 105 - 130 208 - 300

Coefficient of Thermal

Expansion (µm/m·°C)
17.0 17.8

Melting Range (°C) 870 - 980 870 - 980

Source: Lion Metal

Experimental Protocols
This section outlines the detailed methodologies for key experiments in the development and

characterization of beryllium-copper alloys.

Heat Treatment Protocol: Age Hardening
Age hardening, or precipitation hardening, is a critical heat treatment process used to

significantly increase the strength of beryllium-copper alloys.[8][9] The process consists of two
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main stages: solution annealing and precipitation hardening.

3.1.1. Solution Annealing

Objective: To dissolve the beryllium in the copper matrix to form a solid solution.

Procedure:

Heat the alloy to a temperature range of 760-800°C for high-strength alloys (e.g., C17200)

or 900-955°C for high-conductivity alloys (e.g., C17510).

Hold the material at this temperature for a sufficient time to ensure complete dissolution of

the beryllium. This is typically performed by the material supplier.

Rapidly quench the material in water to room temperature to retain the supersaturated

solid solution.

3.1.2. Precipitation Hardening (Age Hardening)

Objective: To precipitate fine, beryllium-rich particles within the copper matrix, thereby

increasing the alloy's strength and hardness.

Procedure:

Reheat the solution-annealed alloy to a temperature between 260°C and 540°C.

The specific temperature and duration of this treatment depend on the desired final

properties. For C17200, a typical treatment is 315°C for 2-3 hours.[9] For C17510, higher

temperatures are generally used.

The level of mechanical properties is determined by both the temperature and the time at

that temperature.

After the aging period, the material is cooled to room temperature.

Mechanical Testing Protocols
3.2.1. Tensile Testing (in accordance with ASTM E8)
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Objective: To determine the tensile strength, yield strength, and elongation of the beryllium-

copper alloy.[10][11][12]

Apparatus: A calibrated universal testing machine (UTM) equipped with an extensometer.

Procedure:

Prepare a standardized test specimen with defined dimensions as per ASTM E8.

Mount the specimen securely in the grips of the UTM.

Apply a uniaxial tensile load to the specimen at a controlled rate until it fractures.

Continuously record the applied load and the elongation of the specimen.

From the resulting stress-strain curve, determine the ultimate tensile strength, yield

strength (typically at 0.2% offset), and the percentage of elongation.

3.2.2. Hardness Testing (in accordance with ASTM E18)

Objective: To measure the Rockwell hardness of the beryllium-copper alloy, which provides

an indication of its resistance to indentation and wear.[3][13][14][15]

Apparatus: A calibrated Rockwell hardness tester.

Procedure:

Ensure the surface of the test specimen is clean, smooth, and free from any scale or

lubricants.

Select the appropriate Rockwell scale (e.g., HRC for high-strength alloys, HRB for high-

conductivity alloys) and indenter.

Apply a preliminary test force (minor load) to the specimen.

Apply the major load for a specified dwell time.
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Remove the major load, and the Rockwell hardness number is directly read from the

machine's dial or digital display, based on the depth of indentation.

Mandatory Visualizations
The following diagrams, created using the DOT language, illustrate key processes and

relationships in the development of beryllium-copper alloys for aerospace applications.
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Experimental Workflow for Be-Cu Alloy Characterization

Start: Be-Cu Alloy Ingot

Solution Annealing
(e.g., 790°C for C17200)

Rapid Water Quench

Age Hardening
(e.g., 315°C for 2-3 hrs)

Tensile Testing
(ASTM E8)

Hardness Testing
(ASTM E18)

Microstructural Analysis
(SEM/TEM)

End: Characterized Alloy
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Age Hardening Mechanism in Be-Cu Alloys
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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